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Compound of Interest

Compound Name: 2-Methyl-1,4-dioxane

Cat. No.: B3048262 Get Quote

This technical guide provides a comprehensive overview of 2-Methyl-1,4-dioxane, a

heterocyclic organic compound of interest to researchers, scientists, and professionals in drug

development. This document details its chemical and physical properties, spectroscopic data,

synthesis and reactivity, safety and toxicity, and its role in chemical research, with a particular

focus on its relationship to the well-studied compound, 1,4-dioxane.

Chemical and Physical Properties
2-Methyl-1,4-dioxane, a derivative of the cyclic ether 1,4-dioxane, possesses a methyl

substituent that breaks the symmetry of the parent molecule, leading to more complex chemical

and physical characteristics.[1] Its properties are influenced by the ether linkages within the

ring structure.[1]

Table 1: Physical and Chemical Properties of 2-Methyl-1,4-dioxane
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Property Value Source

Molecular Formula C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol [1]

CAS Number 16279-34-8 [1]

Boiling Point
108.00 to 109.00 °C @ 760.00

mm Hg (estimated)
[2]

Flash Point
67.00 °F (19.50 °C) (TCC)

(estimated)
[2]

Vapor Pressure
30.721001 mmHg @ 25.00 °C

(estimated)
[2]

logP (o/w) 0.285 (estimated) [2]

Water Solubility
3.532e+004 mg/L @ 25 °C

(estimated)
[2]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[2]

InChI Key
IRTCJFCIQKNFPP-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 2-Methyl-1,4-
dioxane. The methyl group's presence results in more complex spectra compared to the

parent 1,4-dioxane.[1]

Table 2: Predicted Spectroscopic Data for 2-Methyl-1,4-dioxane
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Spectroscopy Type
Predicted
Peaks/Signals

Details Source

¹H NMR

Methyl protons

(doublet), Methine

proton at C2 (quartet),

Methylene protons on

the dioxane ring

The introduction of the

methyl group breaks

the symmetry of the

parent 1,4-dioxane

molecule, leading to

more complex

spectra.[1] In contrast,

the highly symmetric

1,4-dioxane shows a

single signal in its ¹H

NMR spectrum at

approximately 3.7

ppm.[1]

[1]

¹³C NMR Five distinct signals

Corresponding to the

methyl carbon, the C2

methine carbon, and

the three non-

equivalent pairs of

ring carbons (C3/C5

and C6). 1,4-dioxane

shows a single signal

around 67 ppm.[1]

[1]

Infrared (IR)

C-H Stretching: 2850-

3000 cm⁻¹, C-O-C

Stretching: 1050-1250

cm⁻¹

Characteristic C-H

stretching for methyl

and methylene groups

and strong C-O-C

stretching for the ether

linkages are

anticipated.[1]

[1]

Mass Spectrometry

(EI-MS)

Molecular Ion (M⁺˙):

m/z 102, [M - CH₃]⁺:

m/z 87

Key fragmentation

patterns would likely

include the loss of a

methyl radical.[1]

[1]
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Synthesis and Reactivity
Substituted dioxanes like 2-Methyl-1,4-dioxane are valuable intermediates in advanced

organic synthesis.[1] The dioxane ring can serve as a protecting group for diols, and its

derivatives can be precursors to various functionalized molecules.[1]

Experimental Protocol: General Synthesis of Substituted
1,4-Dioxanes
While a specific protocol for 2-Methyl-1,4-dioxane is not readily available, a general method

for the synthesis of substituted 1,4-dioxanes involves the dimerization of oxiranes over solid

acid catalysts.[1] Another approach is the acid-catalyzed dehydration of the corresponding diol.

The following is a representative protocol for the synthesis of 1,4-dioxane from diethylene

glycol, which can be adapted for substituted derivatives.

Objective: To synthesize 1,4-dioxane via acid-catalyzed dehydration of diethylene glycol.

Materials:

Diethylene glycol

Concentrated sulfuric acid (catalyst)

Heating mantle

Distillation apparatus

Receiving flask

Sodium hydroxide solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a round-bottom flask, combine diethylene glycol and a catalytic amount of concentrated

sulfuric acid.
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Assemble a distillation apparatus with the flask.

Heat the mixture to approximately 160°C.[3] The 1,4-dioxane product will distill over.

Collect the distillate in a receiving flask.

Wash the crude distillate with a dilute sodium hydroxide solution to neutralize any remaining

acid.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Perform a final distillation to purify the 1,4-dioxane.

Note: This is a general procedure and may require optimization for the synthesis of 2-Methyl-
1,4-dioxane from the corresponding substituted diol.

Reactivity: Peroxide Formation
A significant reaction of 2-Methyl-1,4-dioxane, like other cyclic ethers, is its autoxidation to

form hazardous organic peroxides.[1] This process is a free-radical chain reaction initiated by

factors like heat and light in the presence of oxygen.[1]

Figure 1: Free-radical chain mechanism of peroxide formation in 2-Methyl-1,4-dioxane.

Role in Chemical Synthesis
Substituted dioxanes are important building blocks in organic synthesis. For instance, 2,3-

dimethoxy-2,3-dimethyl-1,4-dioxane serves as a precursor to 2,3-dimethylene-1,4-dioxane,

which can undergo [4+2] cycloaddition reactions with dienophiles to create functionalized

cyclohexene derivatives.[4] These products can then be transformed into intermediates for

biologically important molecules.[4]

Figure 2: Synthetic workflow utilizing a substituted 1,4-dioxane derivative.

Safety and Toxicity
The safety and toxicity profile of 2-Methyl-1,4-dioxane is not as extensively studied as its

parent compound, 1,4-dioxane. However, the data for 1,4-dioxane provides a strong indication

of the potential hazards associated with its methylated derivative.
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Table 3: Hazard Information for Dioxane Compounds

Hazard Description Source

Flammability
Highly flammable liquid and

vapor.

Peroxide Formation

May form explosive peroxides

upon storage, especially when

anhydrous.[5] This process

can be initiated or accelerated

by heat or light.[1]

[1][5]

Eye Irritation Causes serious eye irritation.

Respiratory Irritation
May cause respiratory

irritation.

Carcinogenicity

1,4-Dioxane is classified as a

probable human carcinogen

(Group B2) by the EPA.[6] It is

also classified by the IARC as

a Group 2B carcinogen,

meaning it is possibly

carcinogenic to humans.

[6]

Organ Toxicity

Damage to the liver and

kidneys has been observed in

rats chronically exposed to 1,4-

dioxane in their drinking water.

[6]

[6]

Acute Effects

Acute inhalation exposure to

high levels of 1,4-dioxane has

caused vertigo, drowsiness,

headache, anorexia, and

irritation of the eyes, nose,

throat, and lungs in humans.

[6]

Experimental Protocols: Safety Precautions
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Based on the known hazards of dioxane compounds, the following handling procedures are

recommended:

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Clothing: Wear protective clothing.

Eye Protection: Wear eye and face protection.

Handling:

Work under a chemical fume hood.

Avoid breathing mist or vapors.[7]

Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond container and receiving equipment to prevent static discharge.

Storage:

Keep container tightly closed in a dry and well-ventilated place.

Store away from heat and sources of ignition.

Environmental Significance
2-Methyl-1,4-dioxane is of environmental interest due to its structural similarity to 1,4-dioxane,

a persistent environmental pollutant found in groundwater and surface water.[1] 1,4-Dioxane is

highly mobile in soil and resistant to natural biodegradation.[1] While specific studies on 2-
Methyl-1,4-dioxane are less common, its high water solubility and low tendency to adsorb to

soil particles suggest it may also contribute to groundwater contamination.[1] Research has

indicated that the biodegradation of 1,4-dioxane can be inhibited by the presence of structurally

similar compounds like 2-methyl-1,3-dioxolane, suggesting that 2-Methyl-1,4-dioxane could

have similar effects.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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